![molecular formula C28H24O8 B565848 (7R,8S,9S,10R)-7,8,9,10-Tetrahydrobenzo[a]pyrene-7,8,9,10-tetrol 7,8,9,10-Tetraacetat CAS No. 62697-18-1](/img/no-structure.png)
(7R,8S,9S,10R)-7,8,9,10-Tetrahydrobenzo[a]pyrene-7,8,9,10-tetrol 7,8,9,10-Tetraacetat
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Description
The compound “(7R,8S,9S,10R)-7,8,9,10-Tetrahydrobenzo[a]pyrene-7,8,9,10-tetrol 7,8,9,10-Tetraacetat” is a metabolite of the environmental carcinogen benzo[a]pyrene . It is known to induce Cdc25B expression in human bronchial and lung cancer cells .
Chemical Reactions Analysis
The compound has been studied for its effects on human bronchial and lung cancer cells. Exposure to this compound causes a marked increase in the expression of Cdc25B mRNA and protein levels in terminal squamous differentiated human bronchial epithelial cells and in lung cancer cells .Mechanism of Action
The compound is known to induce Cdc25B expression in human bronchial and lung cancer cells . Cdc25B is a regulator of cell cycle progression and genetic stability. The induction of Cdc25B expression in lung cancer cells by this compound is postulated to accelerate the further development of lung carcinogenesis .
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (7R,8S,9S,10R)-7,8,9,10-Tetrahydrobenzo[a]pyrene-7,8,9,10-tetrol 7,8,9,10-Tetraacetate involves the protection of the hydroxyl groups followed by selective reduction of the ketone functional group. The protected tetraol is then subjected to benzylic oxidation followed by deprotection to yield the final product.", "Starting Materials": [ "Benzo[a]pyrene", "Acetic anhydride", "Pyridine", "Methanol", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Chloroform" ], "Reaction": [ { "Step 1": "Benzo[a]pyrene is protected with acetic anhydride and pyridine to yield the acetylated derivative." }, { "Step 2": "The acetylated derivative is reduced with sodium borohydride in methanol to selectively reduce the ketone functional group." }, { "Step 3": "The tetraol is then subjected to benzylic oxidation using hydrochloric acid and sodium chlorite to yield the benzo[a]pyrene tetraol." }, { "Step 4": "The tetraol is deprotected with sodium hydroxide and acetic acid in diethyl ether and chloroform to yield the final product, (7R,8S,9S,10R)-7,8,9,10-Tetrahydrobenzo[a]pyrene-7,8,9,10-tetrol 7,8,9,10-Tetraacetate." } ] } | |
62697-18-1 | |
Molecular Formula |
C28H24O8 |
Molecular Weight |
488.492 |
IUPAC Name |
[(7R,8S,9S,10R)-7,9,10-triacetyloxy-7,8,9,10-tetrahydrobenzo[a]pyren-8-yl] acetate |
InChI |
InChI=1S/C28H24O8/c1-13(29)33-25-21-12-19-9-8-17-6-5-7-18-10-11-20(23(19)22(17)18)24(21)26(34-14(2)30)28(36-16(4)32)27(25)35-15(3)31/h5-12,25-28H,1-4H3/t25-,26-,27+,28+/m1/s1 |
InChI Key |
MSRWOBZVGHXFMK-VIJSPRBVSA-N |
SMILES |
CC(=O)OC1C(C(C2=C(C1OC(=O)C)C=C3C=CC4=C5C3=C2C=CC5=CC=C4)OC(=O)C)OC(=O)C |
Origin of Product |
United States |
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